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Introduction

The development of flexible organic solar cells (OSCs) has garnered significant attention due
to their potential for lightweight, portable, and cost-effective energy conversion. A key
component in achieving high-performance flexible OSCs is the photoactive layer, where the
polymer donor material plays a crucial role. PBDB-T-SF, a fluorinated derivative of the PBDB-T
polymer donor, has emerged as a promising candidate for non-fullerene organic solar cells
(NF-OSCs) due to its excellent electronic properties and processability.[1][2] Its chemical
structure is specifically designed to work synergistically with emerging non-fullerene acceptors,
facilitating efficient charge transfer and minimizing energy losses.[1] This document provides
detailed application notes and protocols for the utilization of PBDB-T-SF in the fabrication and
characterization of flexible solar cells.

Key Properties of PBDB-T-SF

PBDB-T-SF is a p-type polymer semiconductor that exhibits strong light absorption in the
visible region of the solar spectrum. The introduction of fluorine atoms into the polymer
backbone lowers its highest occupied molecular orbital (HOMO) energy level, leading to a
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higher open-circuit voltage (Voc) in solar cell devices.[3] Furthermore, its good solubility in
common organic solvents like chlorobenzene and dichlorobenzene simplifies solution-based
processing techniques, making it suitable for scalable manufacturing methods such as roll-to-
roll printing.[1][2]

Data Presentation
Table 1: Photovoltaic Performance of PBDB-T-SF Based
Elexible Solar Cells

Substra Jsc ]
Donor:A Bending Referen
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Note: PBDB-T-2F is a close derivative of PBDB-T-SF and provides a strong indication of the
potential performance.

Table 2: Material and Solution Preparation Parameters
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Parameter Value Notes
Donor PBDB-T-SF or its derivative PBDB-T-2F
Acceptor IT-4F, ITIC, BTP-4F Non-fullerene acceptors

Other solvents like

Solvent Chlorobenzene (CB) dichlorobenzene can also be
used
Additive 1,8-diiodooctane (DIO) Typically 0.25-1% by volume
) Total concentration of donor
Concentration 10-20 mg/mL
and acceptor
D:A Ratio 1:1to 1:1.5 (w/w) Optimization may be required

Experimental Protocols
Flexible Substrate Preparation

A common substrate for flexible solar cells is Polyethylene terephthalate (PET) with a
transparent conductive electrode.

Materials:

PET substrates with pre-patterned Indium Tin Oxide (ITO) or Silver nanowire
(AgNWSs)/Silver-mesh electrodes.

Deionized (DI) water

Isopropyl alcohol (IPA)

Detergent solution (e.g., Hellmanex)
Protocol:

o Sequentially clean the flexible substrates in an ultrasonic bath with detergent solution, DI
water, and IPA for 15 minutes each.
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e Dry the substrates with a stream of nitrogen gas.

o Treat the substrates with UV-ozone for 15 minutes to improve the wettability of the surface.

Deposition of Interfacial Layers

An inverted device structure is commonly used for flexible solar cells to enhance stability.
Materials:

e Zinc oxide (ZnO) nanopatrticle solution (for electron transport layer - ETL)

e Molybdenum oxide (MoOs3) (for hole transport layer - HTL)

Protocol:

o ETL Deposition: Spin-coat the ZnO nanoparticle solution onto the flexible substrate at 3000-
5000 rpm for 30-60 seconds.

e Anneal the ZnO layer at 120-150°C for 10-15 minutes on a hotplate.

o Transfer the substrates into a nitrogen-filled glovebox.

Active Layer Deposition

The blend of PBDB-T-SF and a suitable non-fullerene acceptor forms the photoactive layer.
Materials:

PBDB-T-SF

Non-fullerene acceptor (e.g., IT-4F)

Chlorobenzene

1,8-diiodooctane (DIO)

Protocol:
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e Dissolve PBDB-T-SF and the non-fullerene acceptor in chlorobenzene at the desired ratio
(e.g., 1:1 w/w) to a total concentration of 10-20 mg/mL.

e Add DIO (e.g., 0.5 vol%) to the solution and stir overnight at a slightly elevated temperature
(e.g., 40-50°C) inside the glovebox.

o Filter the solution through a 0.45 um PTFE syringe filter.

» Deposit the active layer onto the ETL-coated substrate via spin-coating (e.g., 1000-3000 rpm
for 60 seconds) or a scalable method like slot-die coating.[5]

o Thermally anneal the active layer at an optimized temperature (e.g., 100-120°C) for 5-10
minutes.

Top Electrode and Encapsulation

Protocol:

e HTL and Top Electrode Deposition: Thermally evaporate MoOs (5-10 nm) and then a metal
electrode like Silver (Ag) or Aluminum (Al) (80-100 nm) through a shadow mask to define the
device area.

» Encapsulation: To protect the device from environmental degradation, encapsulate the
flexible solar cell using a UV-curable epoxy resin and a barrier film.

Characterization

Photovoltaic Performance:

e Measure the current density-voltage (J-V) characteristics under a solar simulator with AM
1.5G illumination at 100 mW/cm?2.

o Determine the Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit
Current Density (Jsc), and Fill Factor (FF).

Mechanical Stability:
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o Perform bending tests by repeatedly bending the flexible solar cell to a specific radius (e.g.,
6 mm).[4]

o Measure the PCE after a certain number of bending cycles to evaluate the device's flexibility

and durability.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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